Icariside C(1)
Icariside C(1)
Icariside C(1) is a natural product found in Helicia cochinchinensis and Epimedium grandiflorum with data available.
Brand Name:
Vulcanchem
CAS No.:
108906-50-9
VCID:
VC20834533
InChI:
InChI=1S/C21H38O8/c1-6-21(5,27)11-7-8-13(2)9-10-15(20(3,4)26)29-19-18(25)17(24)16(23)14(12-22)28-19/h6,8,14-19,22-27H,1,7,9-12H2,2-5H3/b13-8+/t14-,15?,16-,17+,18-,19+,21?/m1/s1
SMILES:
CC(=CCCC(C)(C=C)O)CCC(C(C)(C)O)OC1C(C(C(C(O1)CO)O)O)O
Molecular Formula:
C21H38O8
Molecular Weight:
418.5 g/mol
Icariside C(1)
CAS No.: 108906-50-9
Cat. No.: VC20834533
Molecular Formula: C21H38O8
Molecular Weight: 418.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Icariside C(1) is a natural product found in Helicia cochinchinensis and Epimedium grandiflorum with data available. |
|---|---|
| CAS No. | 108906-50-9 |
| Molecular Formula | C21H38O8 |
| Molecular Weight | 418.5 g/mol |
| IUPAC Name | (2S,3R,4S,5S,6R)-2-[(6E)-2,10-dihydroxy-2,6,10-trimethyldodeca-6,11-dien-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C21H38O8/c1-6-21(5,27)11-7-8-13(2)9-10-15(20(3,4)26)29-19-18(25)17(24)16(23)14(12-22)28-19/h6,8,14-19,22-27H,1,7,9-12H2,2-5H3/b13-8+/t14-,15?,16-,17+,18-,19+,21?/m1/s1 |
| Standard InChI Key | PFJDJYAPRBPXLV-LSLVLPQDSA-N |
| Isomeric SMILES | C/C(=C\CCC(C)(C=C)O)/CCC(C(C)(C)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O |
| SMILES | CC(=CCCC(C)(C=C)O)CCC(C(C)(C)O)OC1C(C(C(C(O1)CO)O)O)O |
| Canonical SMILES | CC(=CCCC(C)(C=C)O)CCC(C(C)(C)O)OC1C(C(C(C(O1)CO)O)O)O |
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